4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(2-chlorophenyl)methanone
• InChI: InChI=1S/C9H7ClN4O/c10-7-4-2-1-3-6(7)8(15)14-5-12-13-9(14)11/h1-5H,(H2,11,13)
• InChI Key: KUQKTSMLGPQNNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N2C=NN=C2N)Cl
• Molecular Formula: C9H7ClN4O
• Molecular Weight: 222.63 g/mol

Description

4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine, also known as CBTA, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. CBTA is a triazole derivative that has been synthesized using different methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine is not fully understood, but it is believed to act through multiple pathways. 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and induce apoptosis through the activation of caspases. It has also been shown to inhibit bacterial growth by disrupting the bacterial cell membrane and inhibiting DNA synthesis.
Biochemical and Physiological Effects:
4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has been shown to have both biochemical and physiological effects. In vitro studies have shown that 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine can inhibit the activity of certain enzymes involved in cancer cell proliferation and induce apoptosis. Additionally, 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has been shown to inhibit bacterial growth and reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine in lab experiments is its potential as a multi-targeted agent, acting on multiple pathways and having different effects on cancer cells and bacteria. Additionally, 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has shown low toxicity in animal models, making it a potential candidate for further research. However, one limitation of using 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine is the lack of information on its pharmacokinetics and pharmacodynamics, which limits its potential use in clinical applications.

Future Directions

There are several future directions for 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine research, including further studies on its mechanism of action, pharmacokinetics, and pharmacodynamics. Additionally, 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine can be modified to improve its efficacy and reduce its toxicity. 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine can also be used in combination with other agents to enhance its effects on cancer cells and bacteria. Finally, 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine can be used in other research applications, such as in the development of new materials or sensors.

Synthesis Methods

4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine can be synthesized using different methods, including the reaction of 2-chlorobenzoyl chloride with 4-amino-1,2,4-triazole in the presence of a base, or the reaction of 2-chlorobenzohydrazide with sodium azide and triethyl orthoformate. The yield and purity of 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine depend on the synthesis method used.

Scientific Research Applications

4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has been used in several research applications, including as a potential anticancer agent, antimicrobial agent, and anti-inflammatory agent. 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has shown promising results in inhibiting cell proliferation and inducing apoptosis in cancer cells. It has also shown potential as an antimicrobial agent, inhibiting the growth of various bacterial strains. Additionally, 4-(2-chlorobenzoyl)-4H-1,2,4-triazol-3-amine has shown anti-inflammatory effects in animal models, reducing inflammation and oxidative stress.